Cas no 116139-23-2 (Ethanone,1-(5-methyl-2-oxazolyl)-)

• Product Name: Ethanone,1-(5-methyl-2-oxazolyl)-
• CAS No: 116139-23-2
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 131097
• PubChem ID: 13976510
• Update Time: 2025-04-19

Ethanone,1-(5-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-methyl-2-oxazolyl)-
• 1-(5-methyloxazol-2-yl)ethanone
• Ethanone, 1-(5-methyl-2-oxazolyl)- (9CI)
• 1-(5-Methyl-oxazol-2-yl)-ethanone
• 116139-23-2
• SCHEMBL10121134
• 1-(5-METHYL-1,3-OXAZOL-2-YL)ETHANONE

• Inchi： 1S/C6H7NO2/c1-4-3-7-6(9-4)5(2)8/h3H,1-2H3
• InChI Key： JIAUNLURFCBFPX-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC=C1C

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1